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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial sources for the Apixaban-
13C,ds analytical standard and details its application in a validated bioanalytical method. The
information herein is intended to assist researchers in the procurement of this internal standard
and to provide a foundational understanding of its use in quantitative analysis.

Commercial Availability of Apixaban-*3C,ds

Apixaban-13C,ds is a stable isotope-labeled internal standard essential for the accurate
guantification of apixaban in biological matrices by mass spectrometry. Several reputable
suppliers offer this analytical standard, ensuring its accessibility for research and clinical
applications. The following table summarizes the offerings from various commercial vendors.
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. Catalog ] Available Unit
Supplier Product Name Purity .
Number Sizes
Cayman ) >99% deuterated 500 pg, 1 mg, 5
_ Apixaban-13C-ds 25034
Chemical forms (di-ds) mg
TargetMol ] 1 mg, 5 mg, 100
) Apixaban 13C,ds T6527 98.00%
Chemicals Inc. mg, 500 mg
AA BLOCKS, ] >99% deuterated
Apixaban-13C-D3 AA009X63 -
INC. forms (di-ds)
) >99% deuterated
1Pluschem LLC Apixaban-13C-ds 1P0O09XPJ -
forms (di-ds)
QUALITY
CONTROL ) 10 mg, 25 mg,
Apixaban-13C-ds - 95% HPLC
SOLUTIONS 50 mg, 100 mg
LTD.
97.2% HPLC;
) 10 mg, 25 mg,
ESS Chem Co. Apixaban-13C,Ds ESS0262 99% atom 13C;
50 mg, 100 mg
99% atom D
LGC Standards Apixaban-13C, ds - >95% (HPLC) -
>95% (HPLC),
Sussex ]
_ Isotopic
Research Apixaban-13C ds S1010060 ) -
) Enrichment:
Laboratories Inc.
>95%
) Min. 95.00%,
Shimadzu ] 1 mg, 5mg, 10
) [t3C,2Hsg]- Isotopic
Chemistry & ) C7795 ) mg, 25 mg, 100
) ] Apixaban Enrichment: 99%
Diagnostics mg

13C, 98% 2H

Application in a Validated LC-MS/MS Method for
Apixaban Quantification in Human Plasma
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Apixaban-13C,ds is critically employed as an internal standard (IS) in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods to ensure high accuracy and precision in the
guantification of apixaban. The stable isotope label allows the IS to be differentiated from the
unlabeled analyte by the mass spectrometer, while its identical chemical properties ensure it
behaves similarly during sample preparation and chromatographic separation, thus correcting
for any variations in the analytical process.

Detailed Experimental Protocol

The following protocol is a representative example of a validated LC-MS/MS method for the
determination of apixaban in human plasma.[1][2][3]

1. Preparation of Stock and Working Solutions:

o Apixaban Stock Solution (1.0 mg/mL): Accurately weigh approximately 5 mg of apixaban and
dissolve it in HPLC grade methanol in a 5 mL volumetric flask.[3] Store this stock solution at
2-8°C for up to 8 days.[3]

o Apixaban-13C,ds (Internal Standard) Stock Solution (1.0 mg/mL): Accurately weigh
approximately 2 mg of Apixaban-13C,ds and dissolve it in HPLC grade methanol in a 2 mL
volumetric flask.[3] Store this stock solution at 2-8°C for up to 8 days.[3]

o Working Solutions: Prepare further dilutions of the apixaban and IS stock solutions in a 50:50
(v/v) mixture of methanol and Milli-Q water to create calibration standards and quality control
(QC) samples.[3]

2. Sample Preparation (Liquid-Liquid Extraction):

e To 250 pL of human plasma in a polypropylene tube, add 50 pL of the internal standard
working solution.

e Add 250 pL of 0.1% formic acid and vortex.

e Add 2 mL of an organic solvent mixture of ethyl acetate and methyl tertiary butyl ether
(70:30, vIv).[2]

e Vortex mix for 10 minutes, followed by centrifugation at 4090 rcf for 5 minutes at 5°C.[2]
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o Transfer the supernatant to a clean tube and evaporate to dryness.
o Reconstitute the residue in 200 pL of the mobile phase.
3. LC-MS/MS Instrumentation and Conditions:

o HPLC System: A high-performance liquid chromatography system equipped with a dual
pump and autosampler.[2]

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.[2]

o Chromatographic Column: Thermo Beta basic-8, 100 mm x 4.6 mm, 5u column.[1]

» Mobile Phase: Acetonitrile and ammonium formate buffer (pH 4.2) in a 70:30 (v/v) ratio.[1][2]

[3]
e Flow Rate: 1.0 mL/min with a 1:1 post-column split.[1]
 lonization Mode: Positive electrospray ionization (ESI+).
e Multiple Reaction Monitoring (MRM) Transitions:

o Apixaban: m/z 460.2 - 443.2[1][3]

o Apixaban-13C,ds: m/z 464.2 - 447.4[1][3]
4. Method Validation:

The method should be validated according to regulatory guidelines (e.g., US FDA) for
selectivity, linearity, accuracy, precision, recovery, and stability.[2] The validated linear range for
this method is typically 1.0-301.52 ng/mL.[1][2][3]

Visualizing the Analytical Workflow

The following diagrams illustrate the key stages of the analytical process, from sample
preparation to data acquisition.
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Caption: A streamlined workflow for the quantification of apixaban in plasma.
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Caption: The central role of the internal standard in achieving accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.bibliomed.org/?mno=260378
https://www.bibliomed.org/?mno=260378
https://www.researchgate.net/publication/317221653_A_Validated_LC-MSMS_Method_for_the_Estimation_of_Apixaban_in_Human_Plasma
https://www.japsonline.com/admin/php/uploads/2220_pdf.pdf
https://www.benchchem.com/product/b590848#commercial-suppliers-of-apixaban-13c-d3-analytical-standard
https://www.benchchem.com/product/b590848#commercial-suppliers-of-apixaban-13c-d3-analytical-standard
https://www.benchchem.com/product/b590848#commercial-suppliers-of-apixaban-13c-d3-analytical-standard
https://www.benchchem.com/product/b590848#commercial-suppliers-of-apixaban-13c-d3-analytical-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

